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Compound of Interest

Compound Name: N,N-Dimethylacetamide-d9

Cat. No.: B047819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-Dimethylacetamide-d9 (DMAc-d9) is the deuterated analog of N,N-Dimethylacetamide

(DMAc), a versatile aprotic polar solvent.[1] In DMAc-d9, all nine hydrogen atoms have been

replaced with deuterium, a stable isotope of hydrogen. This isotopic substitution imparts

specific properties that make it an invaluable tool in various scientific disciplines, particularly in

analytical and pharmaceutical research. This guide provides a comprehensive overview of the

chemical and physical properties, synthesis, and key applications of N,N-Dimethylacetamide-
d9, with a focus on its utility in Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and its emerging role in drug development.

Chemical and Physical Properties
The physical and chemical properties of N,N-Dimethylacetamide-d9 are largely similar to its

non-deuterated counterpart, with the primary difference being its higher molecular weight due

to the presence of deuterium. This subtle change is critical for its applications in isotopic

labeling studies.

Table 1: Chemical Identifiers and Properties of N,N-Dimethylacetamide-d9
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Property Value

Chemical Name
2,2,2-trideuterio-N,N-

bis(trideuteriomethyl)acetamide

Synonyms
DMAc-d9, Perdeuterated N,N-

Dimethylacetamide

CAS Number 16727-10-9

Molecular Formula C₄D₉NO

Molecular Weight 96.18 g/mol

Isotopic Purity Typically ≥99 atom % D

Table 2: Physical Properties of N,N-Dimethylacetamide-d9

Property Value

Appearance Colorless liquid

Boiling Point 164-166 °C

Melting Point -20 °C

Density 1.033 g/mL at 25 °C

Refractive Index (n20/D) 1.438

Synthesis of N,N-Dimethylacetamide-d9
The synthesis of N,N-Dimethylacetamide-d9 typically involves the reaction of deuterated

precursors to ensure high levels of isotopic enrichment. A common and efficient method is the

acylation of a deuterated amine with a deuterated acetylating agent.[1]

A plausible synthetic route involves the reaction of dimethylamine-d6 with acetyl-d3 chloride.[1]

This reaction is analogous to the standard synthesis of amides from acyl chlorides and amines.
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Figure 1: Plausible synthesis pathway for N,N-Dimethylacetamide-d9.

Applications in Research and Development
The unique properties of N,N-Dimethylacetamide-d9 make it a valuable tool in several areas

of scientific research.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The most common application of DMAc-d9 is as a solvent for NMR spectroscopy.[1] The

absence of protons in the solvent molecule prevents interference with the signals from the

analyte, leading to cleaner and more easily interpretable ¹H NMR spectra.[1]

Experimental Protocol: ¹H NMR Sample Preparation

Sample Weighing: Accurately weigh 5-20 mg of the solid sample into a clean, dry vial. For a

liquid sample, use 1-2 drops.

Solvent Addition: Add approximately 0.6-0.7 mL of N,N-Dimethylacetamide-d9 to the vial.

Dissolution: Gently swirl or vortex the vial to ensure complete dissolution of the sample. If

necessary, gentle heating can be applied, but care should be taken to avoid solvent

evaporation.

Filtration: Filter the solution through a pipette plugged with glass wool or a syringe filter

directly into a clean 5 mm NMR tube to remove any particulate matter.

Capping and Labeling: Securely cap the NMR tube and label it clearly.
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Analysis: The sample is now ready for insertion into the NMR spectrometer. The deuterium

signal from DMAc-d9 is used by the instrument to lock the magnetic field frequency, ensuring

spectral stability.
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Figure 2: General workflow for ¹H NMR analysis using DMAc-d9.
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Mass Spectrometry (MS)
In mass spectrometry, particularly in quantitative liquid chromatography-mass spectrometry

(LC-MS) assays, deuterated compounds like DMAc-d9 serve as excellent internal standards.[2]

An ideal internal standard co-elutes with the analyte of interest but has a different mass-to-

charge ratio (m/z), allowing for its distinct detection.[2] This helps to correct for variations in

sample preparation, injection volume, and ionization efficiency, thereby improving the accuracy

and precision of quantification.[2]

Experimental Protocol: Use of DMAc-d9 as an Internal Standard in LC-MS

This protocol is based on a method for the quantification of N,N-Dimethylacetamide (DMA) and

its metabolite in human plasma.

Preparation of Stock Solutions: Prepare a stock solution of the analyte (DMA) and the

internal standard (DMAc-d9) in an appropriate solvent (e.g., methanol).

Preparation of Calibration Standards and Quality Controls: Serially dilute the analyte stock

solution to prepare calibration standards at various concentrations. Spike a fixed

concentration of the DMAc-d9 internal standard into each calibration standard and quality

control sample.

Sample Preparation:

To a plasma sample, add the internal standard solution.

Perform protein precipitation by adding a suitable organic solvent (e.g., acetonitrile).

Vortex and centrifuge the sample to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase.

LC-MS Analysis:

Inject the prepared sample into the LC-MS system.
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Perform chromatographic separation on a suitable column (e.g., C18).

Detect the analyte and the internal standard using the mass spectrometer, typically in

multiple reaction monitoring (MRM) mode. The distinct m/z values of DMA and DMAc-d9

allow for their simultaneous monitoring.

Data Analysis:

Integrate the peak areas of the analyte and the internal standard.

Calculate the peak area ratio (analyte/internal standard).

Construct a calibration curve by plotting the peak area ratio against the analyte

concentration for the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios on the calibration curve.
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Figure 3: Workflow for quantitative LC-MS analysis using DMAc-d9 as an internal standard.
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Drug Development and Pharmacokinetic Studies
Deuteration of drug molecules is an emerging strategy in drug development to improve their

pharmacokinetic profiles. The substitution of hydrogen with deuterium can slow down the rate

of metabolic breakdown, a phenomenon known as the "kinetic isotope effect." This is because

the carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, and its

cleavage is often the rate-limiting step in enzymatic metabolism.

While DMAc-d9 itself is not a therapeutic agent, its use in the synthesis of deuterated drug

candidates is significant. By incorporating deuterium at metabolically labile positions, drug

developers can potentially:

Increase the drug's half-life.

Reduce the formation of toxic metabolites.

Lower the required dose and dosing frequency.

Improve the overall safety and efficacy profile of the drug.
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Figure 4: The kinetic isotope effect in drug metabolism.

Safety and Handling
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N,N-Dimethylacetamide-d9 is considered a hazardous substance and should be handled with

appropriate safety precautions in a well-ventilated laboratory environment.

Table 3: GHS Hazard Information for N,N-Dimethylacetamide-d9

Hazard Class Category

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation 4

Serious Eye Damage/Eye Irritation 2

Reproductive Toxicity 1B

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Skin and Body Protection: Laboratory coat.

Conclusion
N,N-Dimethylacetamide-d9 is a powerful and versatile tool for researchers and scientists in

various fields. Its primary role as a non-interfering solvent in NMR spectroscopy and as a

reliable internal standard in mass spectrometry has been well-established. Furthermore, its

application in the synthesis of deuterated compounds for drug development highlights its

growing importance in the pharmaceutical industry. A thorough understanding of its properties,

synthesis, and applications, coupled with safe handling practices, will enable researchers to

fully leverage the benefits of this valuable isotopic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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